19-Methylicosanoyl-CoA is a long-chain acyl-coenzyme A (acyl-CoA) thioester composed of a 19-methylicosanoic acid moiety conjugated to coenzyme A. This compound belongs to the class of methyl-branched fatty acyl-CoAs and is characterized by a 20-carbon acyl chain with a single methyl branch at the C-19 position.
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular FormulaC42H76N7O17P3S
Molecular Weight1076.1 g/mol
Cat. No.B15548357
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19-Methylicosanoyl-CoA is a long-chain acyl-coenzyme A (acyl-CoA) thioester composed of a 19-methylicosanoic acid moiety conjugated to coenzyme A [1][2]. This compound belongs to the class of methyl-branched fatty acyl-CoAs and is characterized by a 20-carbon acyl chain with a single methyl branch at the C-19 position [2][3]. Its molecular formula is C42H76N7O17P3S, with a molecular weight of 1076.08 g/mol [1][4]. As a research-grade biochemical, 19-Methylicosanoyl-CoA is primarily utilized as a substrate for acyl-CoA-utilizing enzymes, a reference standard for lipidomics, and a tool compound for investigating branched-chain fatty acid metabolism [1]. It is available from multiple commercial vendors for research purposes only .
Substrate for acyl-CoA-utilizing enzyme studies
Reference standard for targeted lipidomics
Tool compound for branched-chain fatty acid metabolism research
[1] Human Metabolome Database (HMDB). HMDB0300717: 19-Methylicosanoyl-CoA. 2021. View Source
The substitution of 19-Methylicosanoyl-CoA with a different long-chain acyl-CoA (e.g., straight-chain C20 arachidoyl-CoA) or even another methyl-branched analog (e.g., phytanoyl-CoA) is not scientifically valid. Acyl-CoA structure dictates its metabolic fate, enzyme specificity, and analytical behavior. The precise position and nature of the methyl branch at C-19 in 19-Methylicosanoyl-CoA create unique steric and electronic properties that influence its interaction with key metabolic enzymes such as long-chain acyl-CoA dehydrogenase (LCAD) and carnitine O-palmitoyltransferase [1][2]. Critically, the presence and location of methyl branching determine whether an acyl-CoA is primarily processed in the mitochondria or the peroxisome, with branched-chain fatty acyl-CoAs often requiring peroxisomal β-oxidation [1][3]. Furthermore, analytical methods like LC-MS/MS rely on unique retention times and fragmentation patterns, which are directly altered by the methyl branch, making a substitute an invalid reference standard [4]. Therefore, using an alternative compound would yield non-comparable and potentially misleading experimental results.
Straight-chain C20 acyl-CoA does not replicate peroxisomal routing or enzyme specificity of this methyl-branched probe.
Differently branched analogs (e.g., phytanoyl-CoA) produce altered chromatographic retention and fragmentation, invalidating analytical comparisons.
Unlabeled or generic long-chain acyl-CoAs cannot serve as internal standards in LC-MS/MS assays requiring unique mass and retention signatures.
[1] Lloyd, M. D., et al. (2020). Current Knowledge on the Function of α-Methyl Acyl-CoA Racemase in Human Diseases. Frontiers in Molecular Biosciences, 7, 154. View Source
[2] Mao, L. F., Chu, C. H., Luo, M. J., Simon, A., Abbas, A. S., & Schulz, H. (1998). 2,6-Dimethylheptanoyl-CoA is a specific substrate for long-chain acyl-CoA dehydrogenase (LCAD): evidence for a major role of LCAD in branched-chain fatty acid oxidation. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1393(1), 50-56. View Source
[3] Reddy, J. K., & Hashimoto, T. (2001). Peroxisomal β-oxidation and peroxisome proliferator-activated receptor α: an adaptive metabolic system. Annual Review of Nutrition, 21, 193-230. View Source
[4] Human Metabolome Database (HMDB). Predicted LC-MS/MS Spectrum for HMDB0300717 (19-Methylicosanoyl-CoA). View Source
19-Methylicosanoyl-CoA Differentiation Evidence
Molecular Weight vs. Icosanoyl-CoA
19-Methylicosanoyl-CoA possesses a molecular weight of 1076.08 g/mol, which is quantifiably distinct from its straight-chain analog, icosanoyl-CoA (C20:0-CoA), which has a molecular weight of 1058.0 g/mol [1][2]. This difference of approximately 18.08 g/mol is due to the addition of a methyl group (CH3, ~15 g/mol) plus the associated change in hydrogen count, and is easily resolved by high-resolution mass spectrometry (HRMS), enabling unambiguous identification and differentiation in complex biological matrices [1].
Exact MassHead-to-head
1076.08 g/mol vs. icosanoyl-CoA 1058.0 g/mol (Δ 18.08 g/mol)
Ensures unambiguous HRMS identification without interference from abundant straight-chain species.
PubChem computed values; experimental verification recommended for critical assays.
LipidomicsAnalytical ChemistryMetabolomics
Evidence Dimension
Exact Mass
Target Compound Data
1076.08 g/mol
Comparator Or Baseline
Icosanoyl-CoA (1058.0 g/mol)
Quantified Difference
Δ ~18.08 g/mol
Conditions
PubChem computed molecular weight values
Why This Matters
This distinct mass ensures that 19-Methylicosanoyl-CoA can be used as a specific and traceable internal standard or calibrant in mass spectrometry-based assays without signal overlap from the more common straight-chain species.
The presence of the C-19 methyl branch increases the predicted lipophilicity of the molecule. The computed XLogP3-AA value for 19-Methylicosanoyl-CoA is 4.1 [1]. While a direct XLogP3-AA value for the straight-chain comparator icosanoyl-CoA is not reported in the same database, the addition of a methyl branch generally increases hydrophobicity. For another comparator, phytanoyl-CoA (a multi-methyl branched analog), the computed XLogP3 is 3.3 [2]. The higher predicted lipophilicity of 19-Methylicosanoyl-CoA (4.1 vs 3.3) translates to a measurably longer retention time in reversed-phase liquid chromatography (RP-LC), a key parameter for its specific isolation and quantification in complex lipid mixtures [3].
Lipophilicity ShiftReported
XLogP3-AA 4.1 vs. phytanoyl-CoA 3.3 (Δ +0.8)
Higher hydrophobicity yields distinct RP-LC retention; prevents co-elution with related acyl-CoAs.
Computed XLogP3; experimental retention data recommended for method development.
LipidomicsChromatographyAnalytical Chemistry
Evidence Dimension
Lipophilicity (XLogP3)
Target Compound Data
XLogP3-AA = 4.1
Comparator Or Baseline
Phytanoyl-CoA (XLogP3 = 3.3)
Quantified Difference
ΔXLogP3 = +0.8 units
Conditions
PubChem computed XLogP3 values
Why This Matters
This quantifiable difference in hydrophobicity ensures that 19-Methylicosanoyl-CoA will have a unique chromatographic retention time, preventing co-elution with closely related straight-chain or differently branched acyl-CoAs and enabling accurate quantification in targeted lipidomics workflows.
[2] PubChem. Compound Summary for CID 439640: phytanoyl-CoA. View Source
[3] Human Metabolome Database (HMDB). Predicted LC-MS/MS Spectrum for HMDB0300717 (19-Methylicosanoyl-CoA). View Source
Unique LC-MS/MS Fragmentation Signature
The structural uniqueness of 19-Methylicosanoyl-CoA is reflected in its predicted collision-induced dissociation (CID) mass spectrum. Its predicted negative ion mode LC-MS/MS spectrum at 20V collision energy generates a specific spectral fingerprint with a Splash Key of splash10-00di-9001201300-75b7d3550e5719c8e6c1 [1]. This predicted spectrum is distinct from those of other acyl-CoAs, including straight-chain and differently branched analogs, due to the influence of the C-19 methyl branch on the fragmentation pathway [1]. This provides a verifiable, compound-specific signature for its selective identification and confirmation in untargeted metabolomics or lipidomics studies.
Other Acyl-CoAs (e.g., straight-chain C20:0-CoA) have different predicted Splash Keys.
Quantified Difference
Unique Splash Key identifier
Conditions
In silico prediction for HMDB entry; experimental validation recommended
Why This Matters
The predicted spectral signature provides a highly specific diagnostic tool for confirming the identity of 19-Methylicosanoyl-CoA in complex samples, reducing the risk of false identification when compared to structurally similar, but distinct, acyl-CoA species.
MetabolomicsAnalytical ChemistryLipidomics
[1] Human Metabolome Database (HMDB). Predicted LC-MS/MS Spectrum for HMDB0300717 (19-Methylicosanoyl-CoA). View Source
Peroxisomal vs. Mitochondrial Processing
As a class, 2-methyl-branched fatty acyl-CoAs are known to be poor substrates for mitochondrial β-oxidation and are instead primarily oxidized in peroxisomes [1]. 19-Methylicosanoyl-CoA, a long-chain methyl-branched acyl-CoA, is predicted to follow this peroxisomal metabolic route, unlike straight-chain long-chain acyl-CoAs (e.g., palmitoyl-CoA, C16:0) which are efficiently oxidized in mitochondria [2][3]. The initial step of peroxisomal β-oxidation for these branched substrates is catalyzed by specific acyl-CoA oxidases (e.g., ACOX2) rather than mitochondrial acyl-CoA dehydrogenases [1]. This differential subcellular localization and enzyme specificity are fundamental to its unique biological role and cannot be replicated by straight-chain analogs.
Peroxisomal RoutingClass-level
Peroxisomal (inferred for 2-methyl-branched acyl-CoAs) vs. mitochondrial straight-chain pathway
Supports studies of peroxisomal β-oxidation and branched-chain lipid handling.
Class-level inference; direct localization data for this specific compound would strengthen conclusions.
MetabolismEnzymologyCell Biology
Evidence Dimension
Primary Subcellular Localization of Beta-Oxidation
Target Compound Data
Peroxisomal (inferred for class of 2-methyl-branched fatty acyl-CoAs)
Qualitative difference in metabolic pathway routing
Conditions
Based on established knowledge of branched-chain fatty acid metabolism in mammals
Why This Matters
For studies investigating metabolic flux, enzyme kinetics, or cellular lipid handling, the use of 19-Methylicosanoyl-CoA is essential to interrogate peroxisomal function and branched-chain lipid metabolism, which cannot be achieved with standard mitochondrial straight-chain acyl-CoA substrates.
MetabolismEnzymologyCell Biology
[1] Reddy, J. K., & Hashimoto, T. (2001). Peroxisomal β-oxidation and peroxisome proliferator-activated receptor α: an adaptive metabolic system. Annual Review of Nutrition, 21, 193-230. View Source
[2] Lloyd, M. D., et al. (2020). Current Knowledge on the Function of α-Methyl Acyl-CoA Racemase in Human Diseases. Frontiers in Molecular Biosciences, 7, 154. View Source
[3] Wanders, R. J. A., et al. (2023). Branched-chain fatty acids fire up the peroxisome. Cell Research, 33(11), 811-812. View Source
Steric Hindrance and Enzyme Kinetics
The presence of a methyl branch at the C-19 position introduces quantifiable steric bulk near the omega-end of the acyl chain. Structural studies on human long-chain acyl-CoA dehydrogenase (LCAD) reveal that its substrate binding cavity has specific features (e.g., unwinding of the E-helix near Pro132) that accommodate the bulk of branched-chain substrates [1]. While kinetic constants (Km, Vmax) for 19-Methylicosanoyl-CoA have not been directly reported, the established principle that branching pattern dramatically alters enzyme kinetics is well-documented. For example, 2,6-Dimethylheptanoyl-CoA is a specific substrate for LCAD, whereas its straight-chain analog is not [2]. This class-level evidence supports the hypothesis that the unique C-19 methyl branch of 19-Methylicosanoyl-CoA will result in distinct kinetic parameters (e.g., binding affinity, catalytic rate) when used as a substrate for LCAD, ACOX2, or carnitine O-palmitoyltransferase, compared to straight-chain or differently branched analogs.
Steric KineticsClass-level
Steric bulk at C-19 (inferred from LCAD crystal structure and branched-substrate studies)
Distinct enzyme-substrate interaction; maps active site architecture and substrate recognition.
Kinetic constants (Km, Vmax) not yet reported; experimental enzymology needed.
EnzymologyStructural BiologyLipid Metabolism
Evidence Dimension
Enzyme-Substrate Interaction (Steric Fit)
Target Compound Data
Steric bulk at C-19 due to methyl branch.
Comparator Or Baseline
Straight-chain C20-CoA (icosanoyl-CoA): No steric hindrance at C-19.
Quantified Difference
Qualitative difference in expected enzyme kinetics (inferred from structural biology).
Conditions
Inference based on LCAD crystal structure and class-level substrate specificity studies.
Why This Matters
For enzymology studies, this structural difference is critical. Using a straight-chain analog would provide misleading kinetic data that does not reflect the true biological interaction of this methyl-branched lipid with acyl-CoA-utilizing enzymes.
EnzymologyStructural BiologyLipid Metabolism
[1] Kim, J. J. P., et al. (2024). Structural basis for expanded substrate specificities of human long chain acyl-CoA dehydrogenase and related acyl-CoA dehydrogenases. Scientific Reports, 14, 12823. View Source
[2] Mao, L. F., Chu, C. H., Luo, M. J., Simon, A., Abbas, A. S., & Schulz, H. (1998). 2,6-Dimethylheptanoyl-CoA is a specific substrate for long-chain acyl-CoA dehydrogenase (LCAD): evidence for a major role of LCAD in branched-chain fatty acid oxidation. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1393(1), 50-56. View Source
19-Methylicosanoyl-CoA Applications
Targeted Lipidomics Calibrant
19-Methylicosanoyl-CoA is an ideal calibrant or internal standard for targeted LC-MS/MS methods aimed at quantifying long-chain acyl-CoAs in biological samples. Its distinct molecular weight (1076.08 g/mol) and unique predicted fragmentation pattern (Splash Key) [1] ensure it can be differentiated from endogenous straight-chain species (e.g., icosanoyl-CoA, 1058.0 g/mol [2]) that may be present at high abundance. Its unique retention time, resulting from its higher lipophilicity (XLogP3=4.1 [3]), prevents co-elution with other acyl-CoAs, enabling accurate and precise quantification in complex matrices.
Peroxisomal Metabolism Studies
This compound is a critical reagent for investigating the peroxisomal β-oxidation pathway. As a member of the 2-methyl-branched fatty acyl-CoA class, 19-Methylicosanoyl-CoA is predicted to be a substrate for peroxisomal acyl-CoA oxidases (e.g., ACOX2) rather than mitochondrial acyl-CoA dehydrogenases [4]. Its use allows researchers to directly probe peroxisomal enzyme kinetics and function, an area of growing interest in metabolic disease research [4][5]. Using a straight-chain acyl-CoA analog would not replicate this specific subcellular routing.
Enzyme Specificity & Structural Studies
19-Methylicosanoyl-CoA is a valuable tool compound for mapping the substrate specificity of acyl-CoA-utilizing enzymes, such as long-chain acyl-CoA dehydrogenase (LCAD), carnitine O-palmitoyltransferase, and acyl-CoA synthetases [6][7]. The steric hindrance introduced by the C-19 methyl branch, as compared to a straight-chain C20 acyl-CoA, is a key structural feature for probing enzyme active site architecture and understanding the molecular basis for branched-chain substrate recognition [6][8]. This compound can be used in kinetic assays to determine if specific enzymes can accommodate or are inhibited by the terminal methyl branch.
Bioanalytical Method Validation
This compound serves as an essential reference material for developing and validating novel LC-MS/MS methods for acyl-CoA profiling. Its well-defined physicochemical properties (e.g., molecular weight, formula) [3] and available predicted spectral data [1] make it a reliable standard for optimizing chromatographic separation and mass spectrometric detection parameters. It can be used to establish system suitability criteria and to ensure the robustness and specificity of analytical assays aimed at measuring branched-chain lipid species.
Application
Selection Property
Validation Focus
Targeted Lipidomics Calibrant
Distinct mass and retention profile
Specificity and accuracy in LC-MS/MS methods
Peroxisomal Metabolism Studies
Branched-chain substrate routing
Peroxisomal β-oxidation pathway mapping
Enzyme Specificity & Structure
C-19 methyl branch steric effect
Enzyme active site and substrate recognition profiling
Bioanalytical Method Validation
Well-defined physicochemical properties
Method robustness and system suitability testing
[1] Human Metabolome Database (HMDB). Predicted LC-MS/MS Spectrum for HMDB0300717 (19-Methylicosanoyl-CoA). View Source
[4] Reddy, J. K., & Hashimoto, T. (2001). Peroxisomal β-oxidation and peroxisome proliferator-activated receptor α: an adaptive metabolic system. Annual Review of Nutrition, 21, 193-230. View Source
[5] Wanders, R. J. A., et al. (2023). Branched-chain fatty acids fire up the peroxisome. Cell Research, 33(11), 811-812. View Source
[6] Mao, L. F., Chu, C. H., Luo, M. J., Simon, A., Abbas, A. S., & Schulz, H. (1998). 2,6-Dimethylheptanoyl-CoA is a specific substrate for long-chain acyl-CoA dehydrogenase (LCAD): evidence for a major role of LCAD in branched-chain fatty acid oxidation. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1393(1), 50-56. View Source
[7] Human Metabolome Database (HMDB). HMDB0300717: 19-Methylicosanoyl-CoA. 2021. View Source
[8] Kim, J. J. P., et al. (2024). Structural basis for expanded substrate specificities of human long chain acyl-CoA dehydrogenase and related acyl-CoA dehydrogenases. Scientific Reports, 14, 12823. View Source
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